molecular formula C11H13NO2 B8412388 N-(2-(1-hydroxycyclobutyl)phenyl)formamide CAS No. 1258558-31-4

N-(2-(1-hydroxycyclobutyl)phenyl)formamide

Cat. No. B8412388
CAS RN: 1258558-31-4
M. Wt: 191.23 g/mol
InChI Key: GGLWVFILXJMNCD-UHFFFAOYSA-N
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Description

N-(2-(1-hydroxycyclobutyl)phenyl)formamide is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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properties

CAS RN

1258558-31-4

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

N-[2-(1-hydroxycyclobutyl)phenyl]formamide

InChI

InChI=1S/C11H13NO2/c13-8-12-10-5-2-1-4-9(10)11(14)6-3-7-11/h1-2,4-5,8,14H,3,6-7H2,(H,12,13)

InChI Key

GGLWVFILXJMNCD-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)(C2=CC=CC=C2NC=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (65% dispersion in mineral oil, 71 mg, 1.775 mmol) was suspended in tetrahydrofuran (6 mL), and to this stirred slurry was added dropwise a solution of N-(2-iodophenyl)formamide (250 mg, 1.012 mmol) in tetrahydrofuran (4 mL). The mixture was stirred at room temperature for 20 minutes, then chilled to −78° C. To the cold suspension was added dropwise 2.5 M n-butyllithium in hexanes (0.506 ml, 1.265 mmol). The mixture was stirred at −78° C. for 30 minutes, then cyclobutanone (0.083 ml, 1.113 mmol) was added dropwise. The mixture was stirred at −78° C. for 2 hours and quenched with saturated NH4Cl (20 mL) solution and warmed to room temperature. The mixture was extracted with ethyl acetate (3×30 mL), and the combined organic layers were dried (Na2SO4), filtered, and concentrated. The product was purified by flash chromatography (Analogix, 20 to 50% ethyl acetate-hexanes over 25 min, 4 g silica cartridge, 18 mL/min) to give the title compound as a 2:1 ratio of two rotational isomers.
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71 mg
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250 mg
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4 mL
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hexanes
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0.506 mL
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0.083 mL
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6 mL
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